Cas no 1049489-91-9 (2,4-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide)

• Product Name: 2,4-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• CAS No: 1049489-91-9
• MF: C₂₀H₂₇N₃O₃
• MW: 357.44668507576
• CID: 5771897
• PubChem ID: 44055126
• Update Time: 2025-06-09

2,4-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• AKOS024503718
• 2,4-dimethoxy-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzamide
• 2,4-dimethoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
• CHEMBL3444150
• F5260-0081
• 1049489-91-9
• VU0639608-1

• Inchi： 1S/C20H27N3O3/c1-22-10-6-7-17(22)18(23-11-4-5-12-23)14-21-20(24)16-9-8-15(25-2)13-19(16)26-3/h6-10,13,18H,4-5,11-12,14H2,1-3H3,(H,21,24)
• InChI Key： WJBLAVMLCYTUEU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1OC)OC)NCC(C1=CC=CN1C)N1CCCC1

Computed Properties

• Exact Mass: 357.20524173g/mol
• Monoisotopic Mass: 357.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide

Professional Introduction to Compound with CAS No. 1049489-91-9 and Product Name: 2,4-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide

The compound with the CAS number 1049489-91-9 and the product name 2,4-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in pharmaceutical development and drug discovery. The presence of multiple functional groups, including dimethoxy, methylpyrrole, and pyrrolidine moieties, suggests a high degree of molecular complexity that may contribute to its unique biological activity.

In recent years, there has been a growing interest in the development of novel compounds that exhibit promising pharmacological properties. The structure of 2,4-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide aligns well with this trend, as it incorporates elements that are frequently explored in the design of bioactive molecules. Specifically, the dimethoxy substituents on the benzamide core may enhance solubility and metabolic stability, while the methylpyrrole and pyrrolidine fragments could contribute to binding affinity and selectivity in biological targets.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to various diseases. Current research indicates that molecules with similar structural motifs have shown efficacy in inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. For instance, studies have demonstrated that benzamide derivatives can interact with specific protein targets to modulate their activity. The dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide structure may leverage these interactions to produce therapeutic effects.

The incorporation of 1-methyl-1H-pyrrol and pyrrolidine into the molecular framework is particularly noteworthy. These heterocyclic compounds are known for their ability to enhance binding affinity through hydrogen bonding and hydrophobic interactions. In particular, the methylpyrrole moiety has been shown to interact with aromatic residues in protein targets, potentially leading to strong binding affinities. This feature makes the compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By employing techniques such as molecular docking and virtual screening, scientists can identify potential binding sites and assess the likelihood of interaction between the compound and biological targets. The structure of 2,4-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide has been subjected to such analyses, revealing promising interactions with enzymes such as kinases and proteases that are implicated in various diseases.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for further development. The presence of polar functional groups enhances solubility in aqueous solutions, which is crucial for formulation purposes. Furthermore, the stability under various conditions ensures that the compound can be stored and handled effectively during experimental procedures. These attributes make it a valuable tool for researchers exploring new therapeutic strategies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its use in agrochemicals and industrial applications where its unique properties may provide advantages over existing alternatives. For example, derivatives of benzamides have shown promise as herbicides and fungicides due to their ability to interfere with essential biological processes in plants.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact selectively with specific targets. The development of novel compounds like 2,4-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-y)ethyl]benzamide represents a significant step forward in this endeavor. By leveraging cutting-edge chemical synthesis techniques and computational methods, researchers can create molecules with tailored properties that meet specific therapeutic needs.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients worldwide. As we continue to uncover the potential of complex organic molecules like this one, we move closer to realizing more effective treatments for a wide range of diseases.